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Compound of Interest

Compound Name: Apiopaeonoside

Cat. No.: B217215

Audience: Researchers, scientists, and drug development professionals.
Introduction

Apiopaeonoside is a phenolic glycoside that has been isolated from the roots of Paeonia
suffruticosa and Paeonia lactiflora.[1][2] As a natural product, the accurate quantification of
Apiopaeonoside is essential for quality control of herbal medicines, pharmacokinetic studies,
and various research applications. This document provides a detailed high-performance liquid
chromatography (HPLC) method for the quantification of Apiopaeonoside.

Chemical Information:

Compound: Apiopaeonoside

CAS Number: 100291-86-9[1]

Molecular Formula: C20H28012[1]

Molecular Weight: 460.43 g/mol [1][3]

Solubility: Soluble in methanol, ethanol, and DMSO.[2][4]

Experimental Protocol
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This protocol outlines the procedure for the quantification of Apiopaeonoside in a sample
matrix, such as a plant extract.

1. Materials and Reagents

o Apiopaeonoside reference standard (=98% purity)[3]

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Water (Ultrapure, 18.2 MQ-cm)

e Formic acid (or Phosphoric acid, HPLC grade)

o Sample containing Apiopaeonoside (e.g., dried and powdered Paeonia root)
e 0.45 pm Syringe filters

2. Equipment

e High-Performance Liquid Chromatography (HPLC) system equipped with:

[¢]

Quaternary or Binary Pump

[¢]

Autosampler

Column Oven

o

o

Photodiode Array (PDA) or UV-Vis Detector

e Analytical balance

o Ultrasonic bath

e Centrifuge

e \ortex mixer

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b217215?utm_src=pdf-body
https://www.benchchem.com/product/b217215?utm_src=pdf-body
https://www.lifeasible.com/p/4885/apiopaeonoside/
https://www.benchchem.com/product/b217215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b217215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

3. Preparation of Standard Solutions

e Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of Apiopaeonoside reference
standard and dissolve it in 10 mL of methanol in a volumetric flask. Sonicate for 5 minutes to
ensure complete dissolution.

e Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with the mobile phase to obtain concentrations ranging from 1
pg/mL to 100 pg/mL.

4. Preparation of Sample Solutions

» Extraction: Accurately weigh approximately 1.0 g of the powdered plant material into a
centrifuge tube. Add 25 mL of 70% methanol.

e Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath.
» Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes.

« Filtration: Collect the supernatant and filter it through a 0.45 um syringe filter into an HPLC
vial.

5. HPLC Chromatographic Conditions

The following HPLC conditions are recommended for the separation and quantification of
Apiopaeonoside.
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Parameter Recommended Condition

C18 reverse-phase column (e.g., 250 mm x 4.6
Column _ _

mm, 5 um particle size)
Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

Gradient Elution

0-10 min: 10-25% B10-25 min: 25-50% B25-30
min: 50-10% B30-35 min: 10% B (re-

equilibration)

Flow Rate

1.0 mL/min

Column Temperature

30°C

Detection Wavelength

254 nm (or optimized based on UV scan of

Apiopaeonoside)

Injection Volume

10 pL

6. Method Validation

For ensuring the reliability of the analytical method, validation should be performed according

to the International Council for Harmonisation (ICH) guidelines. The following parameters

should be assessed:
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Validation Parameter Specification

Linearity R2>0.999

Precision (RSD%) Intra-day and Inter-day RSD < 2%
Accuracy (% Recovery) 98% - 102%

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1

Specificity Peak purity analysis and comparison with a

blank sample

Insensitive to small variations in mobile phase
Robustness

composition, pH, and flow rate

Data Presentation

The quantitative data for the calibration curve and validation parameters should be summarized
in clear and concise tables.

Table 1: HPLC Method Parameters

Parameter Value

Column C18 (250 mm x 4.6 mm, 5 um)

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile
Flow Rate 1.0 mL/min

Detection Wavelength 254 nm

Column Temperature 30°C

Injection Volume 10 pL

Table 2: Example Calibration Curve and Validation Data
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Parameter Result

Linear Range 1-100 pg/mL

Regression Equation y = 15000x + 1200

Correlation Coefficient (R?) 0.9995

LOD 0.1 pg/mL

LOQ 0.3 pg/mL

Intra-day Precision (RSD%) 1.2%

Inter-day Precision (RSD%) 1.8%

Accuracy (% Recovery) 99.5%
Visualizations

Experimental Workflow Diagram
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Caption: Workflow for the quantification of Apiopaeonoside using HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b217215?utm_src=pdf-custom-synthesis
https://www.phytopurify.com/Apiopaeonoside-p-5520.html
https://www.chemfaces.com/natural/Apiopaeonoside-CFN90664.html
https://www.lifeasible.com/p/4885/apiopaeonoside/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB41309740_EN.htm
https://www.benchchem.com/product/b217215#hplc-method-for-quantification-of-apiopaeonoside
https://www.benchchem.com/product/b217215#hplc-method-for-quantification-of-apiopaeonoside
https://www.benchchem.com/product/b217215#hplc-method-for-quantification-of-apiopaeonoside
https://www.benchchem.com/product/b217215#hplc-method-for-quantification-of-apiopaeonoside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b217215?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b217215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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